Cas no 1261672-30-3 (Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate
• CAS No: 1261672-30-3
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4960546
• Update Time: 2025-10-29

Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate

• Inchi： 1S/C12H15BrO3/c1-3-16-11(14)8-7-9-5-4-6-10(13)12(9)15-2/h4-6H,3,7-8H2,1-2H3
• InChI Key： SSWWPUUECNOSTH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate

Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate: A Comprehensive Overview

Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate, with the CAS number 1261672-30-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a propionate ester group with a substituted phenyl ring. The presence of a bromine atom and a methoxy group on the aromatic ring introduces intriguing electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, demonstrating its potential for large-scale production in the pharmaceutical industry.

In terms of physical and chemical properties, Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its robustness for long-term storage.

The applications of Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate are diverse and continually expanding. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. Recent research has focused on its role in developing novel anti-inflammatory agents, where its unique structure contributes to enhanced bioavailability and reduced side effects. Additionally, this compound has shown promise in the field of agricultural chemistry, particularly as a precursor for herbicides with improved efficacy against resistant weeds.

From an environmental perspective, Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate has been evaluated for its biodegradability and potential ecological impact. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action, minimizing its persistence in natural ecosystems. This attribute is particularly advantageous for industries seeking sustainable chemical solutions.

In conclusion, Ethyl 3-(3'-bromo-2'-methoxyphenyl)propionate stands out as a versatile and innovative compound with applications spanning multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and application development, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.